Cas no 1286724-86-4 (2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide)

• Product Name: 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide
• CAS No: 1286724-86-4
• MF: C₁₇H₁₆F₂N₄O₂
• MW: 346.331350326538
• CID: 6159279
• PubChem ID: 49709026
• Update Time: 2025-06-14

2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide
• F5788-2228
• AKOS024518672
• 2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(4-methylpyridin-2-yl)acetamide
• 1286724-86-4
• VU0520581-1
• 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(4-methylpyridin-2-yl)acetamide

• Inchi： 1S/C17H16F2N4O2/c1-11-4-5-20-15(8-11)21-16(24)10-22-6-7-23(17(22)25)12-2-3-13(18)14(19)9-12/h2-5,8-9H,6-7,10H2,1H3,(H,20,21,24)
• InChI Key： REOGFUWRDFDARF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(N(CC(NC2C=C(C)C=CN=2)=O)CC1)=O)F

Computed Properties

• Exact Mass: 346.12413209g/mol
• Monoisotopic Mass: 346.12413209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide

Comprehensive Overview of 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide (CAS No. 1286724-86-4)

The compound 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide (CAS No. 1286724-86-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a difluorophenyl moiety and an imidazolidinone core, this molecule is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it can improve a molecule's lipophilicity and target selectivity. This compound's pyridinylacetamide segment further adds to its versatility, enabling interactions with various enzymes and receptors. Such characteristics align with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are critical for efficacy.

The synthesis of CAS No. 1286724-86-4 involves multi-step organic reactions, often starting with the preparation of the imidazolidinone scaffold followed by functionalization with the difluorophenyl and pyridinyl groups. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the complexity of its synthesis, this compound is typically produced in small batches for research purposes, catering to academic and industrial laboratories focused on innovative drug candidates.

From a therapeutic perspective, 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide is often investigated for its potential role in modulating kinase activity or G-protein-coupled receptors (GPCRs). These targets are central to numerous diseases, including cancer, inflammation, and neurological disorders. The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its biological effects while minimizing off-target interactions. This aligns with the growing emphasis on AI-driven drug discovery, where computational models predict optimal molecular modifications.

Environmental and safety considerations are also paramount when handling CAS No. 1286724-86-4. While not classified as hazardous, standard laboratory protocols for chemical handling and waste disposal must be followed. The compound's stability under various conditions (e.g., pH, temperature) is frequently evaluated to ensure reproducibility in experimental settings. Such data is invaluable for researchers publishing in high-impact journals or presenting findings at conferences like the American Chemical Society (ACS) meetings.

In summary, 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpyridin-2-yl)acetamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable tool for scientists exploring next-generation treatments. As the field evolves, this compound may serve as a cornerstone for novel drug formulations addressing unmet medical needs.